Cas no 619-05-6 (3,4-Diaminobenzoic acid)

• Product Name: 3,4-Diaminobenzoic acid
• CAS No: 619-05-6
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD00007726
• CID: 39011
• PubChem ID: 69263
• Update Time: 2026-05-14

3,4-Diaminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Diaminobenzoic acid
• 3.4-Diaminobenzoicacid
• 1,2-diaminobenzene-4-carboxylic acid
• 3,4-diamionobenzoic acid
• 4-carboxy-1,2-phenylenediamine
• 4-carboxy-o-phenylenediamine
• Benzoic acid,3,4-diamino
• EINECS 210-577-2
• o-phenylendiamine-5-carboxylic acid
• Benzoic acid, 3,4-diamino-
• 4-Carboxyphenyldiamine
• 3,4-diamino benzoic acid
• HEMGYNNCNNODNX-UHFFFAOYSA-N
• 2H2G880K12
• 3,4-diaminobenzoicacid
• 3,4-Diaminobenzoesaeure
• 3,4 diaminobenzoic acid
• 3,4-diaminobenzenoic acid
• 3,4-Diamino-benzoic acid
• Benzoicacid, 3,4-diamino-
• Oprea1_646993
• 4-carboxy-1,2-diaminobenzene
• 4-Carboxybenzen

• MDL： MFCD00007726
• Inchi： 1S/C7H8N2O2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,8-9H2,(H,10,11)
• InChI Key： HEMGYNNCNNODNX-UHFFFAOYSA-N
• SMILES： O([H])C(C1C([H])=C([H])C(=C(C=1[H])N([H])[H])N([H])[H])=O
• BRN： 775892

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 0.2
• Topological Polar Surface Area: 89.3
• Molecular Weight: 152.15

Experimental Properties

• Color/Form: Gray powder.
• Density: 1.2804 (rough estimate)
• Melting Point: 208-210 °C (dec.) (lit.)
• Boiling Point: 411.8℃ at 760 mmHg
• Flash Point: 202.9℃
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: Soluble in water (2.2 mg/ml at 20°C), DMF, and methanol (10 mg/ml).
• PSA: 89.34000
• LogP: 1.71160
• Solubility: Not determined

3,4-Diaminobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3,4-Diaminobenzoic acid

3,4-Diaminobenzoic Acid (CAS No. 619-05-6): Properties, Applications, and Market Insights

3,4-Diaminobenzoic acid (CAS No. 619-05-6) is a versatile organic compound with significant applications in pharmaceuticals, dyes, and material science. This aromatic diamine, also known as 3,4-DABA, features two amino groups attached to a benzoic acid backbone, making it a valuable intermediate in synthetic chemistry. Its unique structure allows for diverse chemical modifications, catering to industrial and research needs.

The chemical properties of 3,4-diaminobenzoic acid include a molecular formula of C₇H₈N₂O₂ and a molecular weight of 152.15 g/mol. It typically appears as a light brown or off-white crystalline powder, soluble in polar solvents like water, ethanol, and dimethyl sulfoxide (DMSO). The presence of both amino and carboxyl groups enhances its reactivity, enabling its use in polymerization, conjugation, and other organic transformations.

In the pharmaceutical industry, 3,4-DABA serves as a key building block for synthesizing active pharmaceutical ingredients (APIs). Researchers explore its potential in developing novel drugs, particularly for neurological and metabolic disorders. Recent studies highlight its role in creating antioxidant and anti-inflammatory agents, aligning with the growing demand for neurodegenerative disease treatments.

The dye and pigment sector extensively utilizes 3,4-diaminobenzoic acid due to its ability to form stable chromophores. It contributes to the production of azo dyes, which are widely used in textiles, inks, and coatings. With sustainability trends gaining momentum, eco-friendly dye alternatives derived from this compound are under investigation, addressing environmental concerns in the textile industry.

Material science applications of 3,4-DABA include its use in polyimide and epoxy resin synthesis. These high-performance polymers exhibit exceptional thermal stability and mechanical strength, making them ideal for aerospace, electronics, and automotive components. The compound’s dual functional groups facilitate cross-linking reactions, enhancing polymer durability.

Market trends indicate rising demand for 3,4-diaminobenzoic acid, driven by advancements in biodegradable materials and green chemistry. Manufacturers are optimizing production processes to meet regulatory standards while minimizing environmental impact. Analytical techniques like HPLC and NMR ensure high purity, critical for research and industrial applications.

Frequently asked questions about 3,4-DABA include its solubility, stability, and compatibility with other reagents. Researchers often inquire about safe handling practices and storage conditions to maintain its integrity. Analytical data sheets and technical bulletins provide detailed guidance for laboratory and industrial use.

Innovations in 3,4-diaminobenzoic acid derivatives are expanding its utility in bioimaging and drug delivery systems. Functionalized variants are being tested for targeted therapy and diagnostic applications, reflecting the compound’s adaptability in cutting-edge research. Collaboration between academia and industry continues to unlock new possibilities.

In summary, 3,4-Diaminobenzoic acid (CAS No. 619-05-6) is a multifaceted compound with broad industrial relevance. Its role in pharmaceuticals, dyes, and advanced materials underscores its importance in modern chemistry. As research progresses, its applications are expected to grow, reinforcing its position as a critical chemical intermediate.